Cas no 312917-36-5 (4-butoxy-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide)

• Product Name: 4-butoxy-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide
• CAS No: 312917-36-5
• MF: C₁₉H₂₀N₂O₂S
• MW: 340.439303398132
• CID: 6369757
• PubChem ID: 2320993
• Update Time: 2025-10-31

4-butoxy-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide
• SR-01000397015
• EU-0034402
• AKOS001013325
• 312917-36-5
• 4-butoxy-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)benzamide
• SR-01000397015-1
• F0016-0512
• 4-BUTOXY-N-{3-CYANO-4H,5H,6H-CYCLOPENTA[B]THIOPHEN-2-YL}BENZAMIDE
• Z28328657

• Inchi： 1S/C19H20N2O2S/c1-2-3-11-23-14-9-7-13(8-10-14)18(22)21-19-16(12-20)15-5-4-6-17(15)24-19/h7-10H,2-6,11H2,1H3,(H,21,22)
• InChI Key： SNMIDLUKOAVOFX-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CCC2)NC(C1C=CC(=CC=1)OCCCC)=O

Computed Properties

• Exact Mass: 340.12454906g/mol
• Monoisotopic Mass: 340.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 90.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-butoxy-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide

Introduction to 4-butoxy-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide (CAS No. 312917-36-5)

4-butoxy-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide (CAS No. 312917-36-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes both aromatic and heterocyclic moieties. The presence of functional groups such as the cyano group and the butoxy substituent contributes to its unique chemical properties, making it a promising candidate for further exploration in drug discovery and development.

The structural complexity of 4-butoxy-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide arises from its cyclopentabthiophene core, a fused heterocyclic system that has been widely studied for its potential biological activity. The cyclopentabthiophene scaffold is known to exhibit a range of pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. These attributes have prompted researchers to investigate derivatives of this core structure in an effort to identify novel therapeutic agents.

The butoxy group attached to the benzamide moiety plays a crucial role in modulating the pharmacokinetic profile of the compound. This substituent can influence solubility, permeability, and metabolic stability, which are critical factors in determining the efficacy and safety of a drug candidate. The butoxy group is particularly interesting because it can enhance the bioavailability of the molecule while minimizing potential side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 4-butoxy-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide with biological targets. These studies suggest that the compound may interact with proteins involved in cell signaling pathways relevant to diseases such as cancer and neurodegeneration. The cyano group within the molecule is believed to contribute to its ability to modulate these pathways by serving as a hydrogen bond acceptor or participating in π-stacking interactions with target proteins.

The synthesis of 4-butoxy-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide presents several challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound in high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been particularly useful in constructing the cyclopentabthiophene core. These advances have opened up new avenues for exploring derivatives of this scaffold with potentially enhanced biological activity.

In vitro studies have begun to uncover the biological properties of 4-butoxy-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide. Initial experiments suggest that the compound exhibits moderate activity against certain cancer cell lines, indicating its potential as an anticancer agent. Additionally, preliminary data indicate that it may possess anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. These findings are particularly exciting given the growing demand for novel therapeutics that target chronic inflammatory diseases.

The development of new drug candidates often involves optimizing the chemical structure for improved pharmacological properties. In the case of 4-butoxy-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide, researchers are exploring various strategies to enhance its potency and selectivity. One approach involves modifying the substitution pattern on the cyclopentabthiophene core to improve binding affinity. Another strategy focuses on altering the electronic properties of the molecule by introducing additional functional groups or conjugating it with other bioactive molecules.

The future prospects for 4-butoxy-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide are promising given its unique structural features and potential biological activity. Further research is needed to fully elucidate its mechanism of action and explore its therapeutic potential in preclinical models. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play a significant role in shaping the future of drug discovery and development.